Cas no 499988-26-0 (Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-)
499988-26-0 structure
Product Name:Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
CAS No:499988-26-0
MF:C16H13N3O3
MW:295.292723417282
CID:1543338
Update Time:2024-08-24
Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
-
- Inchi: 1S/C16H13N3O3/c1-19-13-8-3-2-7-12(13)14(20)18-16(19)17-11-6-4-5-10(9-11)15(21)22/h2-9H,1H3,(H,21,22)(H,17,18,20)
- InChI Key: VLJXXWYERTWGPG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(NC2=NC(=O)C3=C(N2C)C=CC=C3)=C1
Computed Properties
- Exact Mass: 295.09579
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 517.2±52.0 °C(Predicted)
- PSA: 82
- pka: 4.10±0.10(Predicted)
Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
499988-26-0 (Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk